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Compound of Interest

Compound Name: D-Isofloridoside

Cat. No.: B15615115

Introduction

D-Isofloridoside, a galactosylglycerol found in various species of red algae, serves as a
crucial standard for chromatographic applications in food science, marine biology, and
pharmaceutical research.[1][2][3] As an isomer of the more common floridoside, accurate
guantification of D-Isofloridoside is essential for studies related to algal physiology, natural
product chemistry, and the development of novel bioactive compounds.[3][4] This document
provides detailed protocols for the use of D-Isofloridoside as a standard in High-Performance
Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS), a highly sensitive and

selective analytical technique.[5][6]
Chemical Properties of D-Isofloridoside

A thorough understanding of the chemical properties of D-Isofloridoside is fundamental for its
effective use as an analytical standard.
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Property Value Source
Molecular Formula C9H1808 PubChem
Molecular Weight 254.23 g/mol PubChem([7]

(2S,3R,4S,5R,6R)-2-(2,3-
dihydroxypropoxy)-6-

IUPAC Name Y ypropoxy) PubChem[7]
(hydroxymethyl)oxane-3,4,5-

triol

1-O-alpha-D-galactopyranosyl-
Synonyms o ResearchGate[2]
D-glycerol, Isofloridoside

Experimental Protocols

The following protocols are based on established methods for the analysis of D-Isofloridoside
in biological matrices, particularly from red algae.[5][6]

Protocol 1: Quantification of D-Isofloridoside using
HPLC-MS

This protocol outlines the procedure for the quantitative analysis of D-Isofloridoside using a
High-Performance Liquid Chromatography system coupled with a triple quadrupole mass
spectrometer.

1. Standard Solution Preparation

e Stock Solution (100 pg/mL): Accurately weigh and dissolve a known amount of pure D-
Isofloridoside standard in a 1:1 (v/v) mixture of water and acetonitrile.[5]

o Working Solutions: Prepare a series of working standard solutions by serial dilution of the
stock solution with the water/acetonitrile mixture to create a calibration curve.[5] Suggested
concentrations range from 0.4 pg/mL to 90.3 pg/mL.[5]

2. Sample Preparation (from Red Algae)
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Extraction: Extract a known weight of dried and powdered red algae sample with 70%
ethanol at 70°C for 6 hours.[6]

Concentration: Filter the extract and concentrate it under reduced pressure.[6]

Purification (Optional but Recommended): Further purify the concentrated extract using ion-
exchange chromatography to remove interfering compounds.[1][2]

Final Preparation: Dilute the final extract with the water/acetonitrile (1:1, v/v) mobile phase to
a suitable concentration for HPLC-MS analysis.

. HPLC-MS Instrumentation and Conditions

HPLC System: A standard HPLC system equipped with a binary pump, autosampler, and
column oven.

Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization
(ESI) source.[5]

Chromatographic Column: Xbridge Amide column (100mm x 3mm, 3.5 um).[5]

Mobile Phase: Isocratic elution with 10% 10 mM ammonium acetate and 90% acetonitrile.[5]
Flow Rate: 0.3 mL/min.[5]

Injection Volume: 10 pL.[5]

Column Temperature: 25°C.[5]

lonization Mode: Positive Electrospray lonization (ESI+).[5]

MS Detection: Selected Reaction Monitoring (SRM).[5]

o Transition for D-Isofloridoside: m/z 253 — 89 (Collision Energy: 21 eV).[5]

. Data Analysis and Quantification
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» Calibration Curve: Construct a calibration curve by plotting the peak area of the D-
Isofloridoside standard against its concentration.

e Quantification: Determine the concentration of D-Isofloridoside in the samples by
comparing their peak areas to the calibration curve.

Quantitative Data Summary

The following table summarizes the performance characteristics of the described HPLC-MS
method for the analysis of D-Isofloridoside.

Parameter Value Reference
Linearity (R?) > 0.9989 [5]
Limit of Detection (LOD) 0.05 ng/mL [5]
Limit of Quantification (LOQ) 0.4 ng/mL [5]
Recovery 75.7% [5]
Intra-day Precision (RSD) 1.6% - 8.4% [5]
Inter-day Precision (RSD) 5.6% - 8.5% [5]

Experimental Workflow and Logical Relationships

The following diagrams illustrate the experimental workflow for the analysis of D-Isofloridoside
and the logical relationship of its application.

Sample & Standard Preparation

Data Processing
Red Algae Sample Ethanol Extraction Chromatographic Analysis
‘ 1 4»| Calibration Curve |—>| Quantification }—>| Final Concentration
R HPLC Separation gmag MS/MS Detection T
D-Isofloridoside Standard Stock Solution semmmg Working Standards
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Caption: Experimental workflow for D-Isofloridoside analysis.
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Caption: Application logic of D-Isofloridoside as a standard.
Stability and Storage

For maintaining the integrity of D-Isofloridoside as a standard, proper storage is crucial. While
specific stability data for D-Isofloridoside is not extensively documented in the provided
results, general practices for carbohydrate standards should be followed. It is recommended to
store the solid standard in a cool, dry, and dark place. Standard solutions should be stored at
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low temperatures (e.g., -20°C) to prevent degradation, and their stability should be periodically
verified.[8]

Conclusion

D-Isofloridoside is a valuable analytical standard for chromatographic methods, particularly
HPLC-MS, enabling the precise quantification of this compound in complex matrices. The
detailed protocols and data presented in this application note provide a comprehensive guide
for researchers, scientists, and drug development professionals to effectively utilize D-
Isofloridoside in their analytical workflows. The high sensitivity and reliability of the described
methods are essential for advancing research in fields where D-Isofloridoside plays a
significant role.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chromatography]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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